Cas no 107934-68-9 (9,9-Bis(4-amino-3-chlorophenyl)fluorene)

• Product Name: 9,9-Bis(4-amino-3-chlorophenyl)fluorene
• CAS No: 107934-68-9
• MF: C₂₅H₁₈Cl₂N₂
• MW: 417.329823970795
• MDL: MFCD10000948
• CID: 133569
• PubChem ID: 87559953
• Update Time: 2025-07-17

9,9-Bis(4-amino-3-chlorophenyl)fluorene Chemical and Physical Properties

Names and Identifiers

• 9,9-Bis(4-amino-3-chlorophenyl)fluorene
• 2,2'-Dichloro-4,4'-(9-fluorenylidene)dianiline
• 9,9-Bis(3-chloro-4-aminophenyl)fluorene
• 4-[9-(4-amino-3-chlorophenyl)fluoren-9-yl]-2-chloroaniline
• 9,9-BIS(3-CHLORO-4-AMINOPHENYL)-9 H-FLUORENE
• 4,4''-(9H-FLUOREN-9-YLIDENE)BIS(2-CHLOROANILINE)
• 4,4'-(9H-Fluoren-9-ylidene)bis(2-chlorobenzenamine)
• 9,9-BIS(4-AMINO-3-CHLOROPHENYL)FLUORENE,97.0%(LC)(T)
• Benzenamine, 4,4'-(9H-fluoren-9-ylidene)bis[2-chloro-
• Benzenamine, 4,4'-(9H-fluoren-9-ylidene)bis(2-chloro-
• 4,4'-(9H-fluoren-9-ylidene)bis(2-chloroaniline)
• B2690
• 4,4'-(9H-Fluorene-9,9-diyl)bis(2-chloroaniline)
• Benzenamine,4,4'-(9H-fluoren-9-ylidene)bis[2-chloro-
• 4-[9-
• 4,4'-(9H-Fluoren-9-yli
• DTXSID60619152
• 4,4/'-(9H-Fluoren-9-ylidene)bis(2-chlorobenzenamine)
• AKOS015854681
• NS00001446
• SCHEMBL101126
• CS-0168146
• BS-53114
• EC 407-560-9
• 9 pound not9-Bis(4-amino-3-chlorophenyl)fluorene
• 4-[9-(4-AMINO-3-CHLOROPHENYL)-9H-FLUOREN-9-YL]-2-CHLOROANILINE
• 107934-68-9
• MFCD10000948
• 4,4-(9H-Fluoren-9-ylidene)bis(2-chlorobenzenamine)
• D88950
• CIZUMWWHWPJAAK-UHFFFAOYSA-N

• MDL： MFCD10000948
• Inchi： 1S/C25H18Cl2N2/c26-21-13-15(9-11-23(21)28)25(16-10-12-24(29)22(27)14-16)19-7-3-1-5-17(19)18-6-2-4-8-20(18)25/h1-14H,28-29H2
• InChI Key： CIZUMWWHWPJAAK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C2C=CC(=C(C=2)Cl)N)C2C=CC=CC=2C2=CC=CC=C12)N

Computed Properties

• Exact Mass: 416.08500
• Monoisotopic Mass: 416.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.374±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198.0 to 203.0 deg-C
• Boiling Point: 565.1±50.0 °C at 760 mmHg
• Flash Point: 295.5±30.1 °C
• Refractive Index: 1.727
• Solubility: Insuluble (8.3E-6 g/L) (25 ºC),
• PSA: 52.04000
• LogP: 7.68330

9,9-Bis(4-amino-3-chlorophenyl)fluorene Security Information

• Symbol:
• Signal Word：warning
• Hazard Statement： H411
• Warning Statement： P273-P391-P501
• Hazardous Material transportation number：3077
• Hazard Category Code： 51/53
• Safety Instruction： S61
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials

Additional information on 9,9-Bis(4-amino-3-chlorophenyl)fluorene

Introduction to 9,9-Bis(4-amino-3-chlorophenyl)fluorene (CAS No. 107934-68-9)

9,9-Bis(4-amino-3-chlorophenyl)fluorene (CAS No. 107934-68-9) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a fluorene core substituted with two 4-amino-3-chlorophenyl groups. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications.

The fluorene core, a tricyclic aromatic hydrocarbon, is known for its excellent photophysical properties, such as high fluorescence quantum yields and good thermal stability. The substitution with 4-amino-3-chlorophenyl groups introduces additional functionalities that can be exploited for specific applications. The amino groups can participate in hydrogen bonding and coordination chemistry, while the chlorine atoms can influence the electronic properties and solubility of the molecule.

Recent research has focused on the potential applications of 9,9-Bis(4-amino-3-chlorophenyl)fluorene in various fields. In materials science, this compound has been investigated for its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The high fluorescence quantum yield and tunable emission properties make it an attractive candidate for developing efficient and stable OLED materials. Studies have shown that the presence of the amino and chlorine substituents can significantly enhance the performance of these devices by improving charge transport and reducing energy loss.

In the realm of pharmaceutical research, 9,9-Bis(4-amino-3-chlorophenyl)fluorene has been explored for its potential as a drug candidate or drug delivery vehicle. The amino groups can be functionalized to attach various therapeutic agents, while the fluorene core provides a stable and biocompatible scaffold. Preliminary studies have indicated that this compound exhibits low cytotoxicity and good cellular uptake, making it a promising platform for targeted drug delivery systems.

The synthesis of 9,9-Bis(4-amino-3-chlorophenyl)fluorene typically involves multistep reactions starting from readily available precursors. Common synthetic routes include the coupling of fluorene derivatives with 4-amino-3-chlorobenzene through methods such as Ullmann coupling or Buchwald-Hartwig amination. These reactions require careful control of reaction conditions to ensure high yields and purity of the final product.

The characterization of 9,9-Bis(4-amino-3-chlorophenyl)fluorene is crucial for understanding its properties and potential applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm the molecular structure and purity. Additionally, photophysical properties are often studied using UV-Vis spectroscopy and fluorescence spectroscopy to evaluate the compound's optical behavior.

In conclusion, 9,9-Bis(4-amino-3-chlorophenyl)fluorene (CAS No. 107934-68-9) is a versatile compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for developing advanced materials and drug delivery systems. Ongoing research continues to explore new ways to harness its properties for practical use.